Cas no 130518-25-1 (Acetic acid,2-[1-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)ethyl]-1-(ethoxycarbonyl)hydrazide)

• Product Name: Acetic acid,2-[1-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)ethyl]-1-(ethoxycarbonyl)hydrazide
• CAS No: 130518-25-1
• MF: C₁₆H₁₆N₂O₅
• MW: 316.308644294739
• CID: 174313
• PubChem ID: 135625351
• Update Time: 2025-04-19

Acetic acid,2-[1-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)ethyl]-1-(ethoxycarbonyl)hydrazide Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[1-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)ethyl]-1-(ethoxycarbonyl)hydrazide
• caribbazoin A
• ethyl N-acetyl-N-[1-(1,3-dioxoinden-2-ylidene)ethylamino]carbamate
• Ethyl 1-acetyl-2-(1-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)ethyl)hydrazinecarboxylate
• ethyl 1-acetyl-2-[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]hydrazinecarboxylate
• Hydrazinecarboxylic acid, 1-acetyl-2-(1-(1,3-dihydro-1,3-dioxo-2H-nden-2-ylidene)ethyl)-, ethyl ester
• 1-Acetyl-2-[1-[(1,3-dihydro-1,3-dioxo-2H-inden)-2-ylidene]ethyl]-1-hydrazinecarboxylic acid ethyl ester
• DTXSID80926774
• 130518-25-1
• ethyl N-acetyl-N-[(E)-1-(1-hydroxy-3-oxoinden-2-yl)ethylideneamino]carbamate
• Ethyl 1-acetyl-2-[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]hydrazine-1-carboxylate

• Inchi： 1S/C16H16N2O5/c1-4-23-16(22)18(10(3)19)17-9(2)13-14(20)11-7-5-6-8-12(11)15(13)21/h5-8,20H,4H2,1-3H3/b17-9+
• InChI Key： DPVFUFDQDNKZJK-RQZCQDPDSA-N
• SMILES： OC1=C(/C(/C)=N/N(C(=O)OCC)C(C)=O)C(C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 316.10598
• Monoisotopic Mass: 316.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• PSA: 92.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones